Cas no 850936-68-4 (ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate
• CAS No: 850936-68-4
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 6302812
• PubChem ID: 2155689
• Update Time: 2025-10-29

ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate
• 850936-68-4
• F0594-0034
• ethyl 4-(2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)piperazine-1-carboxylate
• AKOS001783453
• ethyl 4-(2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)acetyl)piperazine-1-carboxylate
• ethyl 4-[2-[[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate

• Inchi： 1S/C18H22N4O4S/c1-3-25-18(24)22-10-8-21(9-11-22)15(23)12-27-17-20-19-16(26-17)14-7-5-4-6-13(14)2/h4-7H,3,8-12H2,1-2H3
• InChI Key： GVCZIWDQUJCJPZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2C)O1)CC(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate

Introduction to Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 850936-68-4)

Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate, a compound with the CAS number 850936-68-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The intricate structure of this molecule, featuring a piperazine core and an acetylated derivative of an oxadiazole ring, makes it a promising candidate for further investigation.

The chemical structure of Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate is characterized by its complex functional groups. The presence of a 5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl moiety introduces a sulfanyl group that is known to enhance the bioactivity of molecules. This moiety is further linked to an acetyl group, which is commonly used in pharmaceutical synthesis to modify the pharmacokinetic properties of compounds. The overall architecture of the molecule suggests that it may exhibit properties suitable for use as an intermediate in the synthesis of more complex drug candidates.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The piperazine core is particularly noteworthy in this context, as it is a well-known pharmacophore found in many drugs that target central nervous system (CNS) disorders. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, making them valuable tools in drug discovery.

The oxadiazole ring present in Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate is another key feature that contributes to its potential bioactivity. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfanyl group attached to the oxadiazole ring further enhances its interaction with biological targets, making it an attractive scaffold for drug development.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural features that contribute to the bioactivity of molecules. Computational methods and high-throughput screening techniques have been instrumental in identifying promising candidates for further investigation. Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate has been identified as a potential lead compound through these approaches and is being evaluated for its pharmacological properties.

The synthesis of Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the oxadiazole derivative followed by its reaction with an acetylating agent. The final step involves esterification to introduce the ethyl group at the carboxylic acid position. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

In vitro studies have begun to explore the potential bioactivity of Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate. Initial results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. Further studies are needed to confirm these findings and to determine the optimal dosing regimen for therapeutic applications.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate exemplifies how complex molecular structures can be designed and synthesized to target specific biological pathways. As research continues in this area, it is expected that more compounds like this will emerge as candidates for clinical development.

The future prospects for Ethyl 4-(2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylethansulfanyl}acetyl)piperazine -carboxylic acid are promising given its unique structural features and potential bioactivity. Further research will focus on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models of disease. If successful in these studies, this compound could represent a significant contribution to the treatment of various disorders.